Cas no 2816910-14-0 (C-(4-Bromo-oxazol-2-yl)-methylamine hydrochloride)

• Product Name: C-(4-Bromo-oxazol-2-yl)-methylamine hydrochloride
• CAS No: 2816910-14-0
• MF: C₄H₆BrClN₂O
• MW: 213.460238933563
• CID: 6183746
• Update Time: 2025-06-08

C-(4-Bromo-oxazol-2-yl)-methylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• C-(4-Bromo-oxazol-2-yl)-methylamine hydrochloride

• Inchi： 1S/C4H5BrN2O.ClH/c5-3-2-8-4(1-6)7-3;/h2H,1,6H2;1H
• InChI Key： BAXJPDDYYXYGHG-UHFFFAOYSA-N
• SMILES： O1C=C(Br)N=C1CN.[H]Cl

Additional information on C-(4-Bromo-oxazol-2-yl)-methylamine hydrochloride

C-(4-Bromo-oxazol-2-yl)-methylamine Hydrochloride: An Overview of Its Properties and Applications

C-(4-Bromo-oxazol-2-yl)-methylamine hydrochloride (CAS No. 2816910-14-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and chemical properties, holds potential for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of C-(4-Bromo-oxazol-2-yl)-methylamine hydrochloride consists of a 4-bromo-oxazol-2-yl group attached to a methylamine moiety, with the entire molecule being in the hydrochloride salt form. The presence of the bromine atom and the oxazol ring imparts specific chemical and biological properties to this compound, making it an interesting candidate for further investigation.

Recent studies have highlighted the importance of oxazoles in drug discovery due to their ability to modulate various biological targets. For instance, oxazoles have been shown to exhibit potent activity against enzymes, receptors, and ion channels, which are often implicated in disease pathways. The introduction of a bromine atom at the 4-position of the oxazol ring can enhance the lipophilicity and metabolic stability of the molecule, thereby improving its pharmacokinetic properties.

In the context of medicinal chemistry, C-(4-Bromo-oxazol-2-yl)-methylamine hydrochloride has been explored for its potential as a lead compound in the development of new drugs. One notable application is in the treatment of neurological disorders. Research has demonstrated that compounds with similar structures can effectively cross the blood-brain barrier and exert neuroprotective effects. This property makes C-(4-Bromo-oxazol-2-yl)-methylamine hydrochloride a promising candidate for further investigation in this area.

Additionally, the compound's ability to interact with specific receptors and enzymes has been studied in detail. For example, it has shown affinity for serotonin receptors, which are involved in mood regulation and other neurological functions. This interaction could potentially lead to new therapeutic strategies for conditions such as depression and anxiety disorders.

From a synthetic chemistry perspective, the preparation of C-(4-Bromo-oxazol-2-yl)-methylamine hydrochloride involves several well-established steps. The synthesis typically begins with the formation of the oxazol ring through a condensation reaction between an amine and a carbonyl compound. The subsequent introduction of the bromine atom and the methylamine group can be achieved through selective substitution reactions. The final step involves converting the free base into its hydrochloride salt form to enhance its solubility and stability.

The physical properties of C-(4-Bromo-oxazol-2-yl)-methylamine hydrochloride, such as its melting point, solubility, and stability under various conditions, have been thoroughly characterized. These properties are crucial for optimizing its use in both laboratory settings and industrial applications. For instance, its high solubility in water makes it suitable for formulation into various dosage forms, including oral solutions and injectables.

In terms of safety and toxicity, preliminary studies suggest that C-(4-Bromo-oxazol-2-yl)-methylamine hydrochloride exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety assessments are necessary before it can be advanced to clinical trials. These assessments typically include in vitro cytotoxicity studies, animal toxicity tests, and genotoxicity evaluations.

The potential applications of C-(4-Bromo-oxazol-2-yl)-methylamine hydrochloride extend beyond pharmaceuticals. In materials science, compounds with similar structures have been used as intermediates in the synthesis of polymers and other functional materials. The unique electronic properties of oxazoles make them attractive for use in organic electronics and photovoltaic devices.

In conclusion, C-(4-Bromo-oxazol-2-yl)-methylamine hydrochloride (CAS No. 2816910-14-0) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure and properties make it an intriguing subject for further research and development. As ongoing studies continue to uncover new insights into its biological activities and applications, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.